(E)-4-(dimethylamino)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H19N3OS/c1-12-5-10-15-16(11-12)23-18(21(15)4)19-17(22)13-6-8-14(9-7-13)20(2)3/h5-11H,1-4H3
• InChI Key: IBUAUTUVQXWGOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)N(C)C)S2)C
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

The compound is a derivative of benzo[d]thiazol. Benzo[d]thiazol is a heterocyclic compound, which is a key material for making naphthalene.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper catalyzed one-pot reaction.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound and its derivatives have been synthesized through various chemical reactions, demonstrating the compound's versatility as a building block in organic synthesis. For instance, the synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety showed moderate effects against bacterial and fungal species (Abdel‐Aziz et al., 2008).

Antimicrobial and Antifungal Activity

• Some derivatives exhibited antimicrobial and antifungal activities, indicating potential applications in developing new therapeutic agents. For example, a study reported the synthesis of benzothiazole derivatives and their corrosion inhibiting effects, hinting at their antimicrobial potential against steel corrosion in acidic environments (Hu et al., 2016).

Anti-Inflammatory and Analgesic Agents

• Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and evaluated as anti-inflammatory and analgesic agents. Some compounds showed high COX-2 inhibition, significant analgesic activity, and anti-inflammatory effects, suggesting their utility as pharmaceutical agents (Abu‐Hashem et al., 2020).

Potential CNS Agents

• Derivatives of the compound were also explored for their potential as central nervous system agents. Specifically, the synthesis and biological evaluation of cis- and trans-4-amino-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives highlighted their inhibition of tetrabenazine-induced ptosis, suggesting antidepressant activity (Martin et al., 1981).